Cas no 1554353-36-4 (1-(5-Ethoxy-2-fluorophenyl)ethanol)

1-(5-Ethoxy-2-fluorophenyl)ethanol is a fluorinated aromatic alcohol derivative characterized by its ethoxy and fluoro substituents on the phenyl ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both ethoxy and fluoro groups enhances its reactivity and selectivity in coupling reactions, making it valuable for constructing complex molecular architectures. Its stable yet modifiable structure allows for further functionalization, enabling applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its sensitivity, ensuring optimal purity and performance in synthetic workflows.

1-(5-Ethoxy-2-fluorophenyl)ethanol structure

1554353-36-4 structure

Product Name:1-(5-Ethoxy-2-fluorophenyl)ethanol

CAS No:1554353-36-4

MF:C₁₀H₁₃FO₂

MW:184.207426786423

CID:5076083

Update Time:2025-11-02

1-(5-Ethoxy-2-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

- 1-(5-Ethoxy-2-fluorophenyl)ethanol
- Inchi： 1S/C10H13FO2/c1-3-13-8-4-5-10(11)9(6-8)7(2)12/h4-7,12H,3H2,1-2H3
- InChI Key： RHAWLEFSDDFDCY-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=C1C(C)O)OCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 152
XLogP3: 1.9
Topological Polar Surface Area: 29.5

1-(5-Ethoxy-2-fluorophenyl)ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR021PVJ-250mg	1-(5-Ethoxy-2-fluorophenyl)ethanol	1554353-36-4	95%	250mg	$510.00	2025-02-12
Aaron	AR021PVJ-500mg	1-(5-Ethoxy-2-fluorophenyl)ethanol	1554353-36-4	95%	500mg	$579.00	2025-02-12

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Additional information on 1-(5-Ethoxy-2-fluorophenyl)ethanol

Comprehensive Analysis of 1-(5-Ethoxy-2-fluorophenyl)ethanol (CAS No. 1554353-36-4): Properties, Applications, and Industry Insights

The chemical compound 1-(5-Ethoxy-2-fluorophenyl)ethanol (CAS No. 1554353-36-4) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the ethoxy and fluorophenyl moieties, make it a valuable intermediate for synthesizing bioactive molecules. In recent years, the demand for fluorinated compounds like 1-(5-Ethoxy-2-fluorophenyl)ethanol has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug design.

One of the most searched questions in the field is: "What are the applications of fluorinated aromatic alcohols in drug discovery?" This compound addresses this query directly, as its fluorine substitution improves binding affinity to target proteins, a hot topic in medicinal chemistry. Researchers also frequently explore "synthetic routes for 1-(5-Ethoxy-2-fluorophenyl)ethanol", highlighting its relevance in organic synthesis. The compound’s chiral center further adds to its utility in asymmetric catalysis, aligning with the growing interest in enantioselective reactions.

From a technical perspective, 1-(5-Ethoxy-2-fluorophenyl)ethanol exhibits a molecular weight of 184.21 g/mol and a purity typically exceeding 98%. Its physicochemical properties, such as solubility in organic solvents like ethanol and dichloromethane, make it suitable for diverse reaction conditions. Analytical techniques like HPLC and NMR are commonly employed to characterize this compound, ensuring compliance with industry standards. These attributes cater to another trending search: "How to analyze fluorinated aromatic alcohols?".

In the context of sustainability, green chemistry approaches for synthesizing 1-(5-Ethoxy-2-fluorophenyl)ethanol are gaining traction. Users often inquire about "eco-friendly methods for fluorinated compound synthesis", and recent advancements in catalytic hydrogenation or biocatalysis offer promising solutions. This aligns with global trends toward reducing hazardous waste in chemical manufacturing.

The compound’s potential extends to material science, where fluorinated aromatics are used in liquid crystals and polymers. Searches like "role of fluorinated alcohols in advanced materials" reflect this interdisciplinary interest. Furthermore, its stability under physiological conditions makes it a candidate for prodrug development, a niche yet rapidly growing area in pharmacology.

In summary, 1-(5-Ethoxy-2-fluorophenyl)ethanol (CAS No. 1554353-36-4) is a versatile building block with applications spanning pharmaceuticals, agrochemicals, and materials. Its alignment with trending topics like fluorine chemistry, green synthesis, and drug design ensures its continued relevance in scientific research. For laboratories and industries seeking high-quality intermediates, this compound represents a blend of innovation and practicality.